Cas no 2228000-56-2 ((1S)-3-amino-1-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-ol)

• Product Name: (1S)-3-amino-1-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-ol
• CAS No: 2228000-56-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6307377
• PubChem ID: 165734619
• Update Time: 2025-10-29

(1S)-3-amino-1-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-ol
• EN300-1754936
• 2228000-56-2
• (1S)-3-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-ol

• Inchi： 1S/C9H17NO2/c10-4-3-8(11)7-5-6-1-2-9(7)12-6/h6-9,11H,1-5,10H2/t6?,7?,8-,9?/m0/s1
• InChI Key： HGFBBLQRYYBCOD-HZMRZXPBSA-N
• SMILES： O1C2CCC1C([C@H](CCN)O)C2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-{7-oxabicyclo2.2.1heptan-2-yl}propan-1-ol

Compound CAS No. 2228000-56-2: (1S)-3-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-ol

Compound CAS No. 2228000-56-2, also known as (1S)-3-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-ol, is a structurally complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique bicyclic framework, which includes a 7-membered ring system fused with an oxygen atom, creating a 7-oxabicyclo[2.2.1]heptane skeleton. The presence of an amino alcohol functional group further enhances its versatility and reactivity, making it a valuable substrate for synthetic chemistry and drug development.

The synthesis of (1S)-3-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-1-ol involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective reductions, to achieve the desired stereochemistry at the chiral center (S configuration). Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies and enantioselective catalysis.

One of the most promising applications of this compound lies in its use as a building block for constructing bioactive molecules. The bicyclic framework provides a rigid structure that can be further functionalized to mimic natural product motifs or to design novel pharmacophores for drug candidates targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the potential of (1S)-3-amino derivatives as inhibitors of key enzymes involved in cellular signaling pathways, such as kinases and proteases. For instance, researchers at the University of California have demonstrated that derivatives of this compound can modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its enzymatic applications, this compound has shown promise in materials science as a precursor for self-healing polymers and stimuli-responsive materials due to its ability to undergo dynamic covalent bond formation under specific conditions.

The stereochemistry of (1S)-3-amino derivatives plays a critical role in their biological activity and chemical reactivity. For example, studies conducted at the Max Planck Institute have shown that the S configuration at the chiral center significantly enhances the binding affinity of this compound to certain G-protein coupled receptors (GPCRs), making it a valuable tool for studying receptor-ligand interactions.

From an environmental standpoint, the synthesis and application of (1S)-3-amino derivatives are being optimized to minimize ecological impact through green chemistry principles, such as solvent-free reactions and catalytic processes that reduce waste generation.

In conclusion, Compound CAS No. 22800056, or (1S)-3-amino derivatives, represents a versatile platform for advancing both fundamental and applied research across multiple disciplines within chemistry and biology.